Cas no 2098032-15-4 (1-((Tetrahydro-2H-thiopyran-4-yl)(thiophen-2-yl)methyl)piperazine dihydrochloride)

• Product name: 1-((Tetrahydro-2H-thiopyran-4-yl)(thiophen-2-yl)methyl)piperazine dihydrochloride
• CAS No: 2098032-15-4
• MF: C₁₄H₂₄Cl₂N₂S₂
• MW: 355.389759063721
• CID: 5043214

1-((Tetrahydro-2H-thiopyran-4-yl)(thiophen-2-yl)methyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((tetrahydro-2H-thiopyran-4-yl)(thiophen-2-yl)methyl)piperazine dihydrochloride
• 1-[thian-4-yl(thiophen-2-yl)methyl]piperazine;dihydrochloride
• 1-((Tetrahydro-2H-thiopyran-4-yl)(thiophen-2-yl)methyl)piperazine dihydrochloride

• Inchi： 1S/C14H22N2S2.2ClH/c1-2-13(18-9-1)14(12-3-10-17-11-4-12)16-7-5-15-6-8-16;;/h1-2,9,12,14-15H,3-8,10-11H2;2*1H
• InChI Key： ROEMLQOSQPYXHN-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1CCC(CC1)C(C1=CC=CS1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 68.8

Additional information on 1-((Tetrahydro-2H-thiopyran-4-yl)(thiophen-2-yl)methyl)piperazine dihydrochloride

Research Briefing on 1-((Tetrahydro-2H-thiopyran-4-yl)(thiophen-2-yl)methyl)piperazine dihydrochloride (CAS: 2098032-15-4)

The compound 1-((Tetrahydro-2H-thiopyran-4-yl)(thiophen-2-yl)methyl)piperazine dihydrochloride (CAS: 2098032-15-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the unique structural features of this compound, which combines a tetrahydro-2H-thiopyran moiety with a thiophene ring and a piperazine backbone. This hybrid structure is believed to contribute to its selective binding affinity for specific biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its three-dimensional conformation and interaction mechanisms with target proteins.

In preclinical studies, 1-((Tetrahydro-2H-thiopyran-4-yl)(thiophen-2-yl)methyl)piperazine dihydrochloride has demonstrated promising activity as a modulator of neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest potential applications in the treatment of neuropsychiatric disorders such as schizophrenia, depression, and Parkinson's disease. Notably, its dihydrochloride salt form has shown improved solubility and bioavailability compared to the free base, making it a more viable candidate for further development.

The synthesis of this compound has been optimized in recent publications, with researchers reporting higher yields and purity through novel catalytic methods. Key steps include the stereoselective formation of the tetrahydro-2H-thiopyran-thiophene core and subsequent piperazine incorporation. These advancements have facilitated larger-scale production for extended pharmacological evaluation.

Ongoing research is exploring the structure-activity relationships (SAR) of this compound through systematic modifications of its core structure. Early results indicate that subtle changes to the thiophene or piperazine components can significantly alter its selectivity profile, opening possibilities for developing more targeted therapeutics. Additionally, its potential as a lead compound for multitarget-directed ligands (MTDLs) in complex CNS disorders is under investigation.

In conclusion, 1-((Tetrahydro-2H-thiopyran-4-yl)(thiophen-2-yl)methyl)piperazine dihydrochloride represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Further studies are needed to fully characterize its pharmacokinetic properties and toxicological profile, but current evidence positions it as a valuable candidate for continued drug development efforts in neurological and psychiatric disorders.